2-Nitro-4-[(pyridin-2-yl)sulfanyl]aniline

• CAS RN: 55564-20-0
• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol
• IUPAC Name: 2-nitro-4-pyridin-2-ylsulfanylaniline
• InChI: InChI=1S/C11H9N3O2S/c12-9-5-4-8(7-10(9)14(15)16)17-11-3-1-2-6-13-11/h1-7H,12H2
• InChI Key: SOWVYSOGYILHMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SC2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

2-Nitro-4-[(pyridin-2-yl)sulfanyl]aniline is a useful research compound. Its molecular formula is C11H9N3O2S and its molecular weight is 247.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.85 g. of 1-acetamido-2-nitro-4-thiocyanatobenzene in 20 ml. dimethylformamide is cooled, under nitrogen, to about 0° C. and 1.14 g. of sodium borohydride is added. The exothermic reaction is controlled to less than about 30° C., then the mixture is stirred for one hour at 20°-30° C. 6 Ml. of 2-bromopyridine is added and the mixture warmed slowly to about 110° C. and kept at that temperature for 1 hour. The mixture is cooled, diluted with water, and filtered. The crude product is recrystallized from aqueous methanol, yielding 1-amino-2-nitro-4-(pyrid-2-ylthio)benzene.